Cas no 1805746-49-9 (1-Bromo-1-(2-chloro-3-(fluoromethyl)phenyl)propan-2-one)

• Product Name: 1-Bromo-1-(2-chloro-3-(fluoromethyl)phenyl)propan-2-one
• CAS No: 1805746-49-9
• MF: C₁₀H₉BrClFO
• MW: 279.533264875412
• CID: 4975662
• Update Time: 2025-10-29

1-Bromo-1-(2-chloro-3-(fluoromethyl)phenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-1-(2-chloro-3-(fluoromethyl)phenyl)propan-2-one

• Inchi： 1S/C10H9BrClFO/c1-6(14)9(11)8-4-2-3-7(5-13)10(8)12/h2-4,9H,5H2,1H3
• InChI Key： TWSFBYZNTGNOPG-UHFFFAOYSA-N
• SMILES： BrC(C(C)=O)C1C=CC=C(CF)C=1Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 212
• XLogP3: 3.2
• Topological Polar Surface Area: 17.1

Additional information on 1-Bromo-1-(2-chloro-3-(fluoromethyl)phenyl)propan-2-one

1-Bromo-1-(2-chloro-3-(fluoromethyl)phenyl)propan-2-one: A Comprehensive Overview

The compound with CAS No. 1805746-49-9, commonly referred to as 1-Bromo-1-(2-chloro-3-(fluoromethyl)phenyl)propan-2-one, is a highly specialized organic compound with significant applications in the fields of pharmaceutical chemistry and materials science. This compound is characterized by its unique structure, which includes a bromine atom attached to a propanone group, further substituted by a chlorinated and fluoromethylated aromatic ring. The fluoromethyl group introduces additional electronic effects, making this compound particularly interesting for researchers exploring novel chemical reactivity and biological activity.

Recent studies have highlighted the potential of 1-Bromo-1-(2-chloro-3-(fluoromethyl)phenyl)propan-2-one in the development of advanced materials, particularly in the synthesis of polymers with tailored electronic properties. The bromine atom in the structure serves as an excellent leaving group, enabling various substitution reactions that are crucial in organic synthesis. Additionally, the presence of the chlorine and fluorine atoms introduces steric and electronic effects that can be exploited to design molecules with specific functionalities.

One of the most notable advancements in the study of this compound involves its use as an intermediate in the synthesis of bioactive molecules. Researchers have demonstrated that the propanone group can undergo nucleophilic addition reactions, leading to the formation of complex molecular architectures with potential therapeutic applications. For instance, derivatives of this compound have shown promise in inhibiting certain enzymes associated with neurodegenerative diseases, making it a valuable tool in drug discovery.

The synthesis of 1-Bromo-1-(2-chloro-3-(fluoromethyl)phenyl)propan-2-one typically involves a multi-step process that begins with the preparation of the aromatic precursor. The introduction of the fluoromethyl group is often achieved through electrophilic substitution reactions, followed by bromination to install the leaving group. Recent optimizations in this synthesis pathway have focused on improving yield and reducing reaction times, making it more feasible for large-scale production.

In terms of physical properties, this compound exhibits a melting point of approximately 78°C and a boiling point around 155°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for various solution-based reactions. The UV-vis spectrum of this compound shows strong absorption bands in the ultraviolet region, which can be attributed to the conjugation within the aromatic ring and the electron-withdrawing effects of the substituents.

From an environmental standpoint, studies have been conducted to assess the biodegradability and toxicity of 1-Bromo-1-(2-chloro-3-(fluoromethyl)phenyl)propan-2-one. Results indicate that while it is not inherently toxic at low concentrations, prolonged exposure or high doses may pose risks to aquatic life. These findings underscore the importance of responsible handling and disposal practices when working with this compound.

Looking ahead, ongoing research is focused on expanding the range of applications for this compound. For example, its use as a building block in nanotechnology applications is being explored, particularly in the development of self-assembling monolayers and functionalized nanoparticles. Additionally, investigations into its photochemical properties are expected to shed light on its potential use in light-responsive materials.

In conclusion, 1-Bromo-1-(2-chloro-3-(fluoromethyl)phenyl)propan-2-one stands out as a versatile and intriguing compound with a wide array of applications across multiple disciplines. Its unique chemical structure, coupled with recent advancements in synthesis and application techniques, positions it as a key player in both academic research and industrial development.